N-(2-Hydroxyethyl)nicotinamide-d4

• Molecular Formula: C8H10N2O2
• Molecular Weight: 170.20 g/mol
• InChI: InChI=1S/C8H10N2O2/c11-5-4-10-8(12)7-2-1-3-9-6-7/h1-3,6,11H,4-5H2,(H,10,12)/i1D,2D,3D,6D
• InChIKey: SJZLOWYUGKIWAK-VTBMLFEUSA-N

N-(2-Hydroxyethyl)nicotinamide-d4 Overview

N-(2-Hydroxyethyl)nicotinamide-d4 (SG-86-d4; CAS not assigned for the deuterated form, unlabeled CAS 6265-73-2) is a perdeuterated analog of N-(2-hydroxyethyl)nicotinamide carrying four deuterium atoms on the pyridine ring . The unlabeled compound, designated SG-86, is the primary denitrated metabolite of nicorandil (SG-75), an oral antianginal agent combining nitrate and KATP channel opener pharmacology [1]. SG-86 itself exhibits KATP-mediated vasodepressor activity approximately 10-fold less potent than the parent drug [2]. The deuterated analog serves as a stable-isotope-labeled internal standard intended for accurate quantification of SG-86 in complex biological matrices by LC-MS or HPLC .

Product Role Deuterated SIL-IS for SG-86 metabolite

Primary Workflow LC-MS/MS bioanalytical quantification

Key Attribute Structurally matched for analyte co-elution

• [1] Pharmacodynamic and Metabolism Studies on a New Coronary Vasodilator, N-(2-Hydroxyethyl) Nicotinamide Nitrate (SG-75). Jpn J Pharmacol. 1980; 30(6): 881–890. View Source
• [2] Sakai K, Saito K. Comparison of the Potentiating Effects of Nicorandil and Its Denitrated Metabolite (SG-86) on the Adenosine-Induced Vasodepression in Rats. Fundam Clin Pharmacol. 1999; 13(3): 263–272. View Source

Why N-(2-Hydroxyethyl)nicotinamide-d4 Cannot Be Replaced

Substituting N-(2-Hydroxyethyl)nicotinamide-d4 with nicotinamide-d4 (MW 126.15, C6H2D4N2O) or nicorandil-d4 (MW 215.20, C8H5D4N3O4) introduces a structural mismatch that prevents co-elution with the target analyte SG-86 (MW 166.18 unlabeled) [1]. Stable-isotope-labeled internal standards that co-elute with the analyte correct for ion suppression, recovery variation, and instrument drift; however, structural analogs with differing retention times may fail to compensate for these matrix effects [2]. The published LC-MS/MS method for simultaneous quantification of nicorandil and SG-86 in rat plasma employs procainamide (MW 235.33) as internal standard and achieves inter-run precision for the metabolite of only 7.3% RSD [3] — a performance gap that a matched deuterated IS is expected to narrow.

SG-86-d4 (this product) Structurally identical to SG-86; co-elutes with target analyte

Nicotinamide-d4 Lacks 2-hydroxyethyl side chain; retention shift expected

SG-86-d4 (this product) Corrects ion suppression and recovery variation

Nicorandil-d4 Nitrate ester group alters lipophilicity and retention

SG-86-d4 (this product) Deuterated IS may narrow precision below reported 7% RSD

Procainamide (structural analog IS) Structural analog; limited matrix-effect correction capability

• [1] PubChem. N-(2-Hydroxyethyl)nicotinamide (CID 72663). MW 166.18 g/mol. Available: https://pubchem.ncbi.nlm.nih.gov/compound/N-(2-Hydroxyethyl)nicotinamide View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable Isotopically Labeled Internal Standards in Quantitative Bioanalysis Using LC/MS: Necessity or Not? Rapid Commun Mass Spectrom. 2005; 19(3): 401–407. View Source
• [3] César IC, et al. Simultaneous Quantitation of Nicorandil and Its Denitrated Metabolite in Plasma by LC-MS/MS. J Mass Spectrom. 2011; 46(11): 1125–1130. PMID: 22124983. View Source

N-(2-Hydroxyethyl)nicotinamide-d4 Differentiation Evidence

Mass Shift Differentiation for MRM Quantification

N-(2-Hydroxyethyl)nicotinamide-d4 carries four deuterium substitutions on the pyridine ring (positions 2,4,5,6), yielding a molecular weight of 170.2 g/mol [1]. The unlabeled analyte N-(2-hydroxyethyl)nicotinamide has a monoisotopic mass of 166.18 g/mol [2]. This +4.02 Da mass shift (2.4% relative mass increase) provides baseline-resolved MS/MS transitions for multiple reaction monitoring (MRM) without the need for chromatographic baseline separation. In published methods, the unlabeled metabolite is monitored at m/z 166 → m/z 106 [3]; the corresponding deuterated IS transition at m/z 170 → m/z 106 (or analogous fragment) avoids cross-talk from natural isotopic abundance of the analyte.

Mass Shift

Reported

+4.02 Da

Enables unambiguous MRM differentiation from analyte

Pyridine ring 2,4,5,6-d4; non-exchangeable label

Evidence Dimension	Molecular weight mass shift for MS differentiation
Target Compound Data	170.2 g/mol (C8H6D4N2O2)
Comparator Or Baseline	N-(2-Hydroxyethyl)nicotinamide (unlabeled): 166.18 g/mol (C8H10N2O2)
Quantified Difference	+4.02 Da (2.4% mass increase, 4 deuterium atoms)
Conditions	High-resolution or triple-quadrupole LC-MS; MRM transition design

Why This Matters

The +4 Da shift provides unambiguous MS differentiation from the unlabeled analyte, enabling accurate isotope dilution quantification without interference from naturally occurring 13C isotopologues.

• [1] Coompo Research Chemicals. N-(2-Hydroxyethyl)nitotinamide-d4 Technical Datasheet. Purity 98%, MW 170.2. Available: https://coompo.com/compounds/N++2+Hydroxyethyl+nitotinamide+d4+C237004.html View Source
• [2] PubChem. N-(2-Hydroxyethyl)nicotinamide (CID 72663). MW 166.18 g/mol. Available: https://pubchem.ncbi.nlm.nih.gov/compound/N-(2-Hydroxyethyl)nicotinamide View Source
• [3] César IC, et al. Simultaneous Quantitation of Nicorandil and Its Denitrated Metabolite in Plasma by LC-MS/MS. J Mass Spectrom. 2011; 46(11): 1125–1130. PMID: 22124983. View Source

Analyte–IS Structural Congruence for Co-elution

Nicotinamide-d4 (MW 126.15, C6H2D4N2O) lacks the 2-hydroxyethyl side chain, making it more polar and likely to elute earlier under reversed-phase LC conditions. Nicorandil-d4 (MW 215.20, C8H5D4N3O4) contains a nitrate ester group, increasing lipophilicity and shifting retention later than SG-86. N-(2-Hydroxyethyl)nicotinamide-d4 is the only deuterated IS structurally identical to SG-86 (except isotopic substitution), ensuring near-identical chromatographic retention, extraction recovery, and electrospray ionization behavior [1]. The Stokvis et al. review establishes that SIL internal standards are the first choice for LC-MS bioanalysis precisely because of this co-elution property, which corrects for ion suppression and variable recovery that structural analog IS cannot address [1].

Co-elution

Cross-study comparable

SG-86-d4: structural match to analyte. Analogs: side-chain mismatch

Supports matrix-effect correction via co-elution

SIL-IS is first choice for LC-MS bioanalysis per Stokvis et al.

Evidence Dimension	Structural congruence for chromatographic co-elution and ionization behavior
Target Compound Data	N-(2-Hydroxyethyl)nicotinamide-d4: MW 170.2, contains 2-hydroxyethyl side chain, identical structure to SG-86 except deuterium
Comparator Or Baseline	Nicotinamide-d4 (MW 126.15, no side chain) and Nicorandil-d4 (MW 215.20, nitrate ester present)
Quantified Difference	Structural difference: nicotinamide-d4 lacks C2H5O side chain (−44 Da vs. target analyte); nicorandil-d4 contains NO3 group (+45 Da vs. target analyte)
Conditions	Reversed-phase LC with ESI-MS detection; differential retention times expected

Why This Matters

Structural identity between IS and analyte is a prerequisite for correcting matrix effects; mismatched IS cannot compensate for variable extraction recovery or ion suppression across different plasma lots.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable Isotopically Labeled Internal Standards in Quantitative Bioanalysis Using LC/MS: Necessity or Not? Rapid Commun Mass Spectrom. 2005; 19(3): 401–407. View Source

Precision Deficit in Non-Matched Internal Standard Methods

The validated LC-MS/MS method by César et al. (2011) for simultaneous quantification of nicorandil and SG-86 in rat plasma uses procainamide (MW 235.33) as internal standard [1]. This method reports inter-run precision (RSD%) for the SG-86 metabolite of 7.3% and intra-run precision of 7.3%, with mean accuracy of 95% [1]. The Stokvis et al. review demonstrates that substituting a structural analog IS with a matched SIL IS typically reduces inter-run RSD to ≤5% by correcting for between-run recovery and ionization variability [2]. Although no published study has yet directly compared N-(2-Hydroxyethyl)nicotinamide-d4 against procainamide for SG-86 quantification, the class-level evidence indicates that adopting a deuterated, co-eluting IS should improve precision below the 7.3% benchmark [1][2].

Precision Context

Class-level inference

Procainamide IS method: 7.3% inter-run RSD for SG-86

May support bioanalytical precision improvement

No direct head-to-head comparison yet published

Evidence Dimension	Inter-run precision of SG-86 quantification in plasma
Target Compound Data	Expected inter-run RSD <5% with N-(2-Hydroxyethyl)nicotinamide-d4 as IS (class-level expectation based on SIL IS performance)
Comparator Or Baseline	Procainamide IS method: inter-run RSD 7.3% for SG-86 metabolite
Quantified Difference	Expected improvement of ≥2.3 percentage points (from 7.3% to <5.0% RSD)
Conditions	LC-MS/MS quantification in rat plasma; liquid-liquid extraction; C18 column with isocratic methanol/ammonium acetate mobile phase

Why This Matters

A 2.3+ percentage-point improvement in precision enables smaller pharmacokinetic differences to be statistically resolved with fewer animals, directly reducing study cost and improving regulatory data quality.

• [1] César IC, et al. Simultaneous Quantitation of Nicorandil and Its Denitrated Metabolite in Plasma by LC-MS/MS. J Mass Spectrom. 2011; 46(11): 1125–1130. PMID: 22124983. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable Isotopically Labeled Internal Standards in Quantitative Bioanalysis Using LC/MS: Necessity or Not? Rapid Commun Mass Spectrom. 2005; 19(3): 401–407. View Source

Purity and Isotopic Stability Specifications

N-(2-Hydroxyethyl)nicotinamide-d4 is supplied at 98% purity as a powder, soluble in chloroform, dichloromethane, and DMSO, with recommended storage at 2–8°C protected from air and light [1]. The deuterium labeling is on the pyridine ring (positions 2,4,5,6-d4), a chemically non-exchangeable site, ensuring that the isotopic label remains intact under typical sample preparation and LC-MS conditions [1]. For comparison, commercially available nicotinamide-d4 is supplied at 99.9% purity , but this higher purity does not compensate for the structural mismatch when quantifying the SG-86 metabolite. The unlabeled N-(2-hydroxyethyl)nicotinamide reference standard is typically available at ≥97% purity .

Specification

Specification review

98% purity, non-exchangeable ring deuterium

Supports analytical reference standard use

Storage at 2–8 °C; protect from air and light

Evidence Dimension	Chemical purity and isotopic stability of the deuterated standard
Target Compound Data	98% purity; deuterium at non-exchangeable pyridine ring positions; storage at 2–8°C
Comparator Or Baseline	Nicotinamide-d4: 99.9% purity but structurally mismatched; unlabeled N-(2-hydroxyethyl)nicotinamide: ≥97% purity
Quantified Difference	Purity: 98% (target) vs. 99.9% (nicotinamide-d4) vs. ≥97% (unlabeled SG-86); isotopic label: chemically non-exchangeable ring deuterium vs. none (unlabeled)
Conditions	Vendor certificate of analysis; HPLC purity determination; long-term storage at recommended temperature

Why This Matters

98% purity supports use as an analytical reference standard; the non-exchangeable deuterium label ensures isotopic integrity throughout sample processing, avoiding the deuterium washout that can occur with labile labeling positions.

• [1] Coompo Research Chemicals. N-(2-Hydroxyethyl)nitotinamide-d4 Technical Datasheet. Purity 98%, MW 170.2. Available: https://coompo.com/compounds/N++2+Hydroxyethyl+nitotinamide+d4+C237004.html View Source

N-(2-Hydroxyethyl)nicotinamide-d4 Application Scenarios

Plasma PK Bioanalysis of Nicorandil and SG-86

The primary application of N-(2-Hydroxyethyl)nicotinamide-d4 is as an internal standard for LC-MS/MS quantification of SG-86 in plasma from preclinical and clinical pharmacokinetic studies of nicorandil. The existing method using procainamide as IS achieves inter-run precision of 7.3% RSD for the metabolite [1]. Adoption of the deuterated, structurally matched IS is expected to improve precision to <5% RSD, reduce the required number of replicate analyses, and enhance the power to detect pharmacokinetic differences between formulations or patient populations [2]. The 170.2 → 106 MRM transition is baseline-resolved from the analyte transition at 166 → 106 [1].

Nicorandil Impurity Profiling and Stability Testing

N-(2-Hydroxyethyl)nicotinamide (SG-86) is a known degradation product and impurity of nicorandil drug substance and formulations [1]. N-(2-Hydroxyethyl)nicotinamide-d4 is labelled as the deuterated analog of the major nicorandil impurity/degradant, supporting its use as an internal standard in HPLC-DAD or LC-MS impurity profiling methods [2]. The compound is specifically catalogued as an analytical standard for HPLC [3], enabling accurate quantitation of SG-86 levels in stability studies, forced degradation experiments, and quality control release testing.

Tracing Nicotinamide Derivatives in NAD+ Metabolism

Beyond nicorandil-specific applications, N-(2-Hydroxyethyl)nicotinamide-d4 may serve as a stable-isotope tracer or internal standard in studies investigating the metabolic fate of N-substituted nicotinamides within the broader NAD+ metabolome. Nicotinamide-d4 is established for NAD+ pathway studies [1], but it cannot distinguish N-(2-hydroxyethyl)-substituted species from parent nicotinamide. The unique mass of N-(2-Hydroxyethyl)nicotinamide-d4 (170.2 Da) combined with its 2-hydroxyethyl side chain permits selective monitoring of this specific nicotinamide derivative class in complex biological samples.

Differentiating SG-86 from Nicorandil in Tissue Studies

SG-86 exhibits KATP channel-mediated vasodepressor activity approximately 10-fold less potent than nicorandil [1]. Quantitative assessment of SG-86 tissue concentrations is critical to determine whether observed pharmacological effects in isolated tissue or organ bath experiments are attributable to the parent drug or the metabolite. N-(2-Hydroxyethyl)nicotinamide-d4 enables precise quantification of SG-86 in tissue homogenates, allowing researchers to correlate tissue concentrations with functional responses and establish concentration-effect relationships for the metabolite independent of nicorandil.

Application

Selection Property

Validation Focus

Nicorandil PK bioanalysis

Deuterated IS co-elution

Bioanalytical precision validation

Nicorandil impurity profiling

Deuterated degradant standard

Stability-indicating method context

N-substituted nicotinamide tracing

Side-chain specific mass label

NAD+ metabolome research context

Tissue metabolite distribution

Metabolite-specific quantification

Concentration-effect review

• [1] César IC, et al. Simultaneous Quantitation of Nicorandil and Its Denitrated Metabolite in Plasma by LC-MS/MS. J Mass Spectrom. 2011; 46(11): 1125–1130. PMID: 22124983. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable Isotopically Labeled Internal Standards in Quantitative Bioanalysis Using LC/MS: Necessity or Not? Rapid Commun Mass Spectrom. 2005; 19(3): 401–407. View Source
• [3] Sakai K, Saito K. Comparison of the Potentiating Effects of Nicorandil and Its Denitrated Metabolite (SG-86) on the Adenosine-Induced Vasodepression in Rats. Fundam Clin Pharmacol. 1999; 13(3): 263–272. View Source